(2S,4R)-4-Sulfanylpyrrolidine-2-carboxylic acid HCl

• IUPAC Name: (2S,4R)-4-sulfanylpyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C5H9NO2S.ClH/c7-5(8)4-1-3(9)2-6-4;/h3-4,6,9H,1-2H2,(H,7,8);1H/t3-,4+;/m1./s1
• InChI Key: OBUGHYLMLADJFK-HJXLNUONSA-N
• Canonical SMILES: C1C(CNC1C(=O)O)S.Cl
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)S.Cl
• Molecular Formula: C5H10ClNO2S
• DSSTOX Substance ID: DTXSID10705216
• Molecular Weight: 183.66 g/mol
• CAS RN: 1067189-36-9

Description

“(2S,4R)-4-BENZYLPYRROLIDINE-2-CARBOXYLIC ACID HCL” is a compound with the CAS Number: 1217789-20-2. It has a molecular weight of 241.72 and is a white to yellow solid.

Synthesis Analysis

While specific synthesis information for “(2S,4R)-4-Sulfanylpyrrolidine-2-carboxylic acid HCl” was not found, a related compound, enantiopure (2S,4R)‐4‐hydroxypipecolic acid, can be synthesized from commercial ethyl (3S)‐4‐chloro‐3‐hydroxybutanoate.

Molecular Structure Analysis

The InChI code for “(2S,4R)-4-BENZYLPYRROLIDINE-2-CARBOXYLIC ACID HCL” is 1S/C12H15NO2.ClH/c14-12 (15)11-7-10 (8-13-11)6-9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2, (H,14,15);1H/t10-,11+;/m1./s1.

Physical And Chemical Properties Analysis

“(2S,4R)-4-BENZYLPYRROLIDINE-2-CARBOXYLIC ACID HCL” is a white to yellow solid with a molecular weight of 241.72.

Scientific Research Applications

Chemical Properties and Handling

(2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid is a chemical entity known for its physical characteristics and safe handling properties. It appears as a white crystalline powder, is soluble in water, and is nonhazardous, nontoxic, and nonflammable. These properties make it suitable for various applications in scientific research and industrial processes (Kamal & Sultana, 2013).

Medicinal Chemistry Applications

4-Fluoropyrrolidine derivatives, which can be synthesized from (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid, are significant in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. These compounds serve as attractive synthons for the creation of various intermediates used in medicinal applications, showcasing the versatility and importance of this chemical in drug development and pharmaceutical research (Singh & Umemoto, 2011).

Structural and Computational Studies

(2S,4R)-4-Sulfanylpyrrolidine-2-carboxylic acid HCl has been utilized in the synthesis and structural elucidation of various compounds. The chemical has contributed to the formation of novel structures like thiazolidine-4-carboxylic acids, where its derivatives have been spectroscopically characterized and analyzed. These studies often involve computational methods and theoretical predictions to understand the behavior and properties of the synthesized compounds, indicating the compound's role in advancing scientific understanding in chemistry (Jagtap, Rizvi, Dangat, & Pardeshi, 2016).

Catalytic and Chemical Synthesis

The compound has been involved in the catalysis and synthesis of various chemical structures, demonstrating its role in facilitating complex chemical reactions and processes. This includes the synthesis of complex structures like cephem derivatives, showcasing its importance in chemical synthesis and industrial applications (Cheng, 2005).

Computational Chemistry and Molecular Studies

(2S,4R)-4-Sulfanylpyrrolidine-2-carboxylic acid HCl and its derivatives have been a subject of various computational and molecular studies. These include investigations into their solubility, stability, and dissociation constants, shedding light on their chemical behavior in different environments. Such studies are crucial for understanding the fundamental properties of these compounds and their potential applications in various fields (Butvin, AL-JA’AFREH, Svetlik, & Havránek, 2000).

Mechanism of Action

While the specific mechanism of action for “(2S,4R)-4-Sulfanylpyrrolidine-2-carboxylic acid HCl” is not available, a related compound, levoketoconazole (the pure 2S,4R enantiomer), is a steroidogenesis inhibitor used for treatment of Cushing’s syndrome.

Safety and Hazards

The safety data sheet for a related compound, “(2S,4R)-4-BOC-AMINO PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER-HCL”, indicates that it is harmful if swallowed and causes serious eye irritation.

Future Directions

Pipecolic acid and its derivative hydroxypipecolic acids, such as (2S,3R)-3-hydroxypipecolic acid (cis-3-L-HyPip), are components of many natural and synthetic bioactive molecules. Fe(II)/α-ketoglutaric acid (Fe(II)/2-OG)-dependent dioxygenases can catalyze the hydroxylation of pipecolic acid.